9-Anthraldehyde

Specification

• Description:

  What is 9-Anthraldehyde？

  9-Anthraldehyde, also called 9-Anthraldehyde, is a valuable research compound. Its molecular formula is C15H10O, as well as its molecular weight of 206.24 grams/mol. The purity is typically 95percent.

  Anthracene-9-carbaldehyde is the most common monoaldehyde derivative of anthracene. It is a yellow-coloured solid that dissolves in organic solvents that are commonly used. It is made through Vilsmeier, the formylation process of anthracene. The compound can also be utilized as a building component to construct supramolecular structures. Hydrogenation of 9-anthracenecarboxaldehyde gives 9-anthracenemethanol.

  Solubility of 9-Anthraldehyde

  It is soluble in the toluene.

  Notes

  Air sensitive. Incompatible with solid bases and powerful antioxidants.

  Physiological effects of 9-Anthraldehyde

  9-Formylanthracene is an acid-hydroxylated derivative of anthracene. The molecule is highly cytotoxic and exhibits high resistance against cancer cells. It also has the capability of triggering apoptosis in cancer cells. 9-Formylanthracene is a binder to DNA polymer that blocks enzyme function and prevents DNA synthesis. It also blocks other enzymes required for the metabolism of cells, like the ribonucleotide reductase enzyme. 9-Formylanthracene has the potential to be an anticancer drug option due to its capability to inhibit DNA polymerase as well as cause apoptosis in cancerous cells. However, it doesn't show any effects on normal liver cells.

  Use of the 9-Anthraldehyde

  9-Anthraldehyde is used to prepare asymmetrical tridentate Schiff base ligands, 2-(9-anthrylmethyl-ideneamino)-4-methyl-phenol and functionalized ligand like 2-(anthracen-9-ylidene)-4,5-bis(diphenylphosphino)-4-cyclopentene-1,3-dione through Knoevenangel condensation with the diphosphine ligand 4,5-bis(diphenylphosphino)-4-cyclopentene-1,3-dione. It can also be utilized as an intermediate for dyes, pigments, active pharmaceutical ingredients and various organic compounds. Further, it is involved in the Diels Alder reaction with benzenediazonium-2-carboxylate.

  9-Anthraldehyde is a light-emitting substrate used to measure P450 enzyme activity in humans and rats.

• CAS No.: 642-31-9
• Molecular Formula: C15H10O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: anthracene-9-carbaldehyde
• Standard InChI: InChI=1S/C15H10O/c16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-10H
• Standard InChI Key: YMNKUHIVVMFOFO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=O
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=O